3-[(2-Oxo-2H-1-benzopyran-7-yl)oxy]propanal

• CAS No.: 220164-34-1
• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol
• IUPAC Name: 3-(2-oxochromen-7-yl)oxypropanal
• InChI: InChI=1S/C12H10O4/c13-6-1-7-15-10-4-2-9-3-5-12(14)16-11(9)8-10/h2-6,8H,1,7H2
• InChI Key: XQCKVTICFRGLKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=O)O2)OCCC=O

Description

3-[(2-Oxo-2H-1-benzopyran-7-yl)oxy]propanal is a chemical compound that belongs to the class of benzopyran derivatives. Benzopyrans, also known as chromenes, are a group of organic compounds that contain a benzene ring fused to a pyran ring. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Oxo-2H-1-benzopyran-7-yl)oxy]propanal typically involves the reaction of 7-hydroxy-2H-1-benzopyran-2-one with 3-chloropropanal in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like acetone at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, are also being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

3-[(2-Oxo-2H-1-benzopyran-7-yl)oxy]propanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group in the compound can be oxidized